Cas no 54001-13-7 (4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid)
54001-13-7 structure
Product Name:4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid
CAS No:54001-13-7
MF:C12H11NO2S
MW:233.286241769791
MDL:MFCD01935999
CID:383188
PubChem ID:2763625
Update Time:2025-04-19
4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid
- 4-methyl-2-(4-methylphenyl)-1,3-thiazole-5-carboxylate
- 4-METHYL-2-(4-METHYLPHENYL)-1,3-THIAZOLE-5-CARBOXYLIC ACID
- 4-methyl-2-p-tolylthiazole-5-carboxylic acid
- 4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-carboxylic acid
- 4-Methyl-2-(4-methylphenyl)thiazole-5-carboxylicacid
- 4-methyl-2-p-tolylthiazol-5-carboxylic acid
- HMS2655I13
- 4-Methyl-2-(p-tolyl)thiazole-5-carboxylicacid
- EN300-186511
- CHEMBL1519864
- F3284-7859
- MFCD01935999
- 4-Methyl-2-(4-methylphenyl)-1,3-thiazole-5-carboxylic acid, AldrichCPR
- 54001-13-7
- Z227975112
- CS-0237700
- MLS000735996
- 2G-391S
- AKOS000273688
- 4-Methyl-2-(4-methylphenyl)thiazole-5-carboxylic acid
- FT-0680198
- SCHEMBL892234
- J-515703
- SMR000338546
- AJUWPIKGVOGPRL-UHFFFAOYSA-N
- 5-Thiazolecarboxylic acid, 4-methyl-2-(4-methylphenyl)-
- ALBB-015468
- STL466144
- G30052
-
- MDL: MFCD01935999
- Inchi: 1S/C12H11NO2S/c1-7-3-5-9(6-4-7)11-13-8(2)10(16-11)12(14)15/h3-6H,1-2H3,(H,14,15)
- InChI Key: AJUWPIKGVOGPRL-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=C(C)N=C1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 233.05100
- Monoisotopic Mass: 233.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.4A^2
- XLogP3: 3.2
Experimental Properties
- Density: 1.278
- Melting Point: 262-263,5°C
- Boiling Point: 428.6°Cat760mmHg
- Flash Point: 213°C
- Refractive Index: 1.617
- PSA: 78.43000
- LogP: 3.12510
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Category Code: 22
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid Customs Data
- HS CODE:2934100090
- Customs Data:
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 037463-1g |
4-Methyl-2-(4-methylphenyl)thiazole-5-carboxylic acid |
54001-13-7 | 1g |
£307.00 | 2022-03-01 | ||
| Fluorochem | 037463-5g |
4-Methyl-2-(4-methylphenyl)thiazole-5-carboxylic acid |
54001-13-7 | 5g |
£1021.00 | 2022-03-01 | ||
| TRC | M358638-100mg |
4-Methyl-2-(4-methylphenyl)-1,3-thiazole-5-carboxylic Acid |
54001-13-7 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M358638-500mg |
4-Methyl-2-(4-methylphenyl)-1,3-thiazole-5-carboxylic Acid |
54001-13-7 | 500mg |
$ 185.00 | 2022-06-03 | ||
| TRC | M358638-1g |
4-Methyl-2-(4-methylphenyl)-1,3-thiazole-5-carboxylic Acid |
54001-13-7 | 1g |
$ 295.00 | 2022-06-03 | ||
| Chemenu | CM275068-1g |
4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid |
54001-13-7 | 95% | 1g |
$239 | 2023-01-07 | |
| abcr | AB157655-1 g |
4-Methyl-2-(4-methylphenyl)-1,3-thiazole-5-carboxylic acid; . |
54001-13-7 | 1g |
€173.80 | 2023-05-08 | ||
| abcr | AB157655-5 g |
4-Methyl-2-(4-methylphenyl)-1,3-thiazole-5-carboxylic acid; . |
54001-13-7 | 5g |
€637.30 | 2023-05-08 | ||
| Alichem | A059004280-5g |
4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid |
54001-13-7 | 95% | 5g |
$697.60 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M170882-1g |
4-Methyl-2-(4-methylphenyl)-1,3-thiazole-5-carboxylic acid |
54001-13-7 | 1g |
¥1,049.00 | 2021-05-21 |
4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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